Cas no 1543894-36-5 (2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 1543894-36-5
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5823010
• PubChem ID: 81793302
• Update Time: 2025-05-22

2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid
• 1543894-36-5
• EN300-1915510
• AKOS020774289

• Inchi： 1S/C10H12BrNO3/c1-5-2-3-6(7(11)4-5)9(13)8(12)10(14)15/h2-4,8-9,13H,12H2,1H3,(H,14,15)
• InChI Key： DMYJQNQCEDUAMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of 2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid (CAS: 1543894-36-5)

The compound 2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid (CAS: 1543894-36-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bromo-methylphenyl and hydroxypropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid, highlighting its efficient production via a multi-step organic synthesis involving bromination and hydroxylation. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The study also reported preliminary data on its inhibitory effects on specific enzymes involved in inflammatory pathways.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's interaction with bacterial enzymes. The findings suggested that 2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid exhibits potent antibacterial activity against Gram-positive strains, possibly due to its ability to disrupt cell wall synthesis. This opens new avenues for its use as a lead compound in the development of novel antibiotics.

Further research has delved into the compound's potential in neurodegenerative diseases. A recent preprint on bioRxiv (2024) demonstrated that 2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid could modulate glutamate receptors in neuronal cells, suggesting neuroprotective properties. These findings are particularly relevant for conditions such as Alzheimer's disease and amyotrophic lateral sclerosis (ALS), where glutamate excitotoxicity plays a critical role.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a subject of interest. A study in Drug Metabolism and Disposition (2023) provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and minimal toxicity, further supporting its candidacy for clinical development.

Overall, the growing body of research on 2-amino-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoic acid underscores its versatility and potential in multiple therapeutic areas. Future studies are expected to focus on optimizing its chemical structure for enhanced efficacy and specificity, as well as advancing it through preclinical and clinical trials. The compound's unique properties and broad applicability make it a noteworthy subject of ongoing research in the chemical biology and pharmaceutical sciences.